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Cat. No.: B14754101 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This document provides a comprehensive overview of dinitromethane, focusing on its

properties, synthesis, and significant safety considerations. Crucially, it addresses the

compound's limited utility as a solvent in chemical reactions, a consequence of its inherent

instability and explosive nature. In contrast, this note also details the properties and

applications of the related compound, nitromethane, a widely used polar aprotic solvent, to

provide a valuable comparative perspective for chemical research and development.

Dinitromethane: Properties and Hazards
Dinitromethane (CH₂N₂O₄) is a nitro compound characterized by the presence of two nitro

groups attached to a central carbon atom.[1] While it exists as a colorless liquid with a faint,

pleasant odor, its practical application in a laboratory setting is severely restricted due to its

hazardous properties.[2] Purified dinitromethane is relatively stable at room temperature and

can be stored for extended periods at 0°C.[2] However, it is highly sensitive to shock and

friction and decomposes exothermically at high temperatures, releasing toxic nitrogen oxides

and carbon dioxide.[1] This thermal decomposition is a key characteristic exploited in its use as

an energetic material, such as a precursor for high-energy explosives and a component in

propellant formulations.[1]

The U.S. Department of Transportation has forbidden the transportation of dinitromethane,

further underscoring its hazardous nature and limiting its accessibility for general laboratory

use.[2]
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Physicochemical Properties of Dinitromethane
The following table summarizes the key physicochemical properties of dinitromethane.

Property Value Reference

Molecular Formula CH₂N₂O₄ [1][3]

Molecular Weight 106.04 g/mol [1]

Appearance Colorless liquid [1][2]

Odor Weak pleasant odor [2]

Boiling Point 39-40 °C (at 2 mmHg) [2]

Melting Point -3 °C [1]

Density ~1.35 g/cm³ [1]

Solubility
Soluble in water, ethanol, and

acetone
[1]

pKa 3.6 (at 25°C) [3]

Synthesis of Dinitromethane
Dinitromethane can be synthesized through various methods, typically involving the nitration

of methane derivatives.[1] One established method involves the reaction of the potassium salt

of dinitromethanide with hydrogen fluoride in diethyl ether.[2] Another route involves the

nitration of methyl malonate followed by saponification of the resulting product.[4] The nitration

process often requires carefully controlled conditions to prevent the decomposition of the

product, with agents like red fuming nitric acid, nitric-sulfuric acid mixtures, or nitrogen tetroxide

being employed.[1][4]

Safety and Handling of Dinitromethane
Due to its explosive nature, handling dinitromethane requires extreme caution and adherence

to stringent safety protocols. It is sensitive to shock, friction, and heat.[1]
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Personal Protective Equipment (PPE) and Emergency
Procedures

Precaution Description Reference

Eye/Face Protection
Wear tightly fitting safety

goggles with side-shields.
[5]

Skin Protection
Wear fire/flame resistant and

impervious clothing.
[5]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.

[5]

Spill

In case of a spill, evacuate the

area, remove all ignition

sources, and use non-sparking

tools for cleanup. Absorb with

inert material and place in a

suitable container for disposal.

[6]

Fire

Use water spray, dry chemical,

carbon dioxide, or alcohol-

resistant foam to extinguish

fires. Do not use bicarbonate-

based dry chemical

extinguishers. Containers may

explode in a fire.

[6]

Disposal

Dispose of as hazardous

waste at a licensed chemical

destruction plant or via

controlled incineration with flue

gas scrubbing. Do not

discharge to sewer systems.

[5]

The following diagram illustrates the critical safety considerations for handling dinitromethane.
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Caption: Key safety considerations for dinitromethane.
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Nitromethane: A Viable Solvent Alternative
In stark contrast to dinitromethane, nitromethane (CH₃NO₂) is a versatile and widely used

polar aprotic solvent in organic synthesis.[7][8] Its high polarity and ability to dissolve a wide

range of substances make it a valuable medium for various chemical reactions.[9][10]

Comparative Properties: Dinitromethane vs.
Nitromethane

Property Dinitromethane Nitromethane Reference

Molecular Formula CH₂N₂O₄ CH₃NO₂ [1][7]

Molecular Weight 106.04 g/mol 61.04 g/mol [1][7]

Boiling Point 39-40 °C (at 2 mmHg) 101.2 °C [2][7]

Stability
Unstable, sensitive to

shock and heat
Relatively stable [1][7]

Primary Use Energetic material
Solvent, fuel additive,

synthetic intermediate
[1][7]

Transportation
Forbidden by U.S.

DOT

Regulated, but

transportable
[2]

Applications of Nitromethane as a Solvent
Nitromethane serves as a solvent in several important organic reactions, including:

Henry Reaction (Nitroaldol Reaction): The reaction between a nitroalkane and an aldehyde

or ketone to form a β-nitro alcohol. Nitromethane can act as both a reactant and a solvent in

this reaction.[11][12]

Nef Reaction: The conversion of a primary or secondary nitroalkane to an aldehyde or

ketone.[13][14][15]

Michael Addition: The addition of a nucleophile to an α,β-unsaturated carbonyl compound.

Nitromethane can be used as the nucleophile and sometimes as the solvent.[16][17]
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Nitromethane's utility also extends to dissolving polymers, waxes, and resins, and it is used in

the formulation of coatings and adhesives.[9][10]

Logical Workflow for Solvent Selection
The stark contrast between dinitromethane and nitromethane highlights the critical importance

of evaluating a compound's properties before its use as a solvent. The following diagram

presents a logical workflow for this evaluation, using dinitromethane as a case study for a

compound that is unsuitable as a general laboratory solvent.
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Case Study: Dinitromethane
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Caption: A logical workflow for evaluating a potential solvent.

Conclusion
While dinitromethane possesses interesting chemical properties, its extreme instability and

explosive nature render it unsuitable and unsafe for general use as a solvent in a research or
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drug development setting. The significant handling and transportation restrictions further limit

its practical application. For researchers seeking a polar aprotic solvent, nitromethane presents

a much safer and more versatile alternative with a well-established track record in a variety of

important organic transformations. A thorough evaluation of a compound's safety and physical

properties is paramount before its consideration as a solvent in any chemical process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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